Cas no 174771-54-1 (trans-4-fluorocyclohexanecarboxylic acid)

• Product Name: trans-4-fluorocyclohexanecarboxylic acid
• CAS No: 174771-54-1
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• MDL: MFCD27977929
• CID: 906203
• PubChem ID: 11999998
• Update Time: 2025-06-07

trans-4-fluorocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-fluoro-, trans- (9CI)
• 4-Fluorocyclohexane-1-carboxylic acid
• trans-4-Fluorocyclohexanecarboxylic Acid
• 4-fluorocyclohexane carboxylic acid
• trans-4-Fluorocyclohexane-1-carboxylic Acid
• trans-4-Fluorocyclohexanoic Acid
• trans-4-Fluorocyclohexylcarboxylic Acid
• CYCLOHEXANECARBOXYLIC ACID 4-FLUORO-,TRANS-
• CS-0049762
• 1354379-54-6
• SB23111
• P15397
• GS-2525
• SY100416
• P16645
• MFCD13189574
• SCHEMBL1886148
• AKOS006378287
• BBL102793
• CYCLOHEXANECARBOXYLIC ACID, 4-FLUORO-
• MFCD27977929
• SB23112
• AB68681
• AS-53650
• SY029272
• P16816
• 95233-41-3
• DB-275389
• rac-(1s,4s)-4-fluorocyclohexane-1-carboxylic
• SCHEMBL21672997
• SCHEMBL1886149
• Cis-?4-fluorocyclohexanecar?boxylic Acid
• CS-0047846
• MFCD30531324
• 4-fluorocyclohexanecarboxylic acid
• AS-53541
• CYCLOHEXANECARBOXYLIC ACID, 4-FLUORO-, TRANS-
• 4-luorocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylicacid, 4-fluoro-
• (1s,4s)-4-fluorocyclohexane-1-carboxylic acid
• 174771-54-1
• 4-Fluorocyclohexane-1-carboxylic acid, AldrichCPR
• A881665
• ZB1705
• EN300-206874
• AKOS006377535
• STL556600
• cis-4-Fluorocyclohexanecarboxylicacid
• (1R,4R)-4-FLUOROCYCLOHEXANE-1-CARBOXYLIC ACID
• cis-4-Fluorocyclohexanecarboxylic acid
• AKOS006386084
• CHEBI:230858
• CS-0053674
• trans-4-fluorocyclohexanecarboxylic acid

• MDL： MFCD27977929
• Inchi： 1S/C7H11FO2/c8-6-3-1-5(2-4-6)7(9)10/h5-6H,1-4H2,(H,9,10)
• InChI Key： IUMDEBKXOXPBEX-UHFFFAOYSA-N
• SMILES： FC1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 146.07400
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 1.59930

trans-4-fluorocyclohexanecarboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on trans-4-fluorocyclohexanecarboxylic acid

Trans-4-Fluorocyclohexanecarboxylic Acid (CAS No. 174771-54-1): A Comprehensive Overview

Trans-4-fluorocyclohexanecarboxylic acid (CAS No. 174771-54-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a detailed overview of the compound, covering its chemical structure, synthesis methods, physical and chemical properties, and its role in contemporary research and development.

Chemical Structure and Synthesis

Trans-4-fluorocyclohexanecarboxylic acid is characterized by its cyclic structure with a fluorine atom substituted at the 4-position of the cyclohexane ring. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive building block for the synthesis of more complex organic compounds. The compound can be synthesized through several methods, including the fluorination of cyclohexanecarboxylic acid derivatives and the ring-closure of linear precursors.

One of the most common synthetic routes involves the fluorination of cyclohexanecarboxylic acid using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). These methods allow for high regioselectivity and yield, making them suitable for large-scale production. Recent advancements in catalytic fluorination techniques have further improved the efficiency and sustainability of these processes.

Physical and Chemical Properties

Trans-4-fluorocyclohexanecarboxylic acid is a white crystalline solid at room temperature with a melting point of approximately 85°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. The compound's physical properties are influenced by the presence of the fluorine atom, which can affect its polarity and hydrogen bonding capabilities.

In terms of chemical reactivity, trans-4-fluorocyclohexanecarboxylic acid can participate in a wide range of reactions due to its carboxylic acid functionality. It can undergo esterification, amide formation, and other nucleophilic acyl substitution reactions. The fluorine atom also plays a crucial role in modulating the reactivity of the molecule, often enhancing its stability and resistance to degradation.

Applications in Pharmaceutical Research

Trans-4-fluorocyclohexanecarboxylic acid has found applications in pharmaceutical research due to its ability to serve as a key intermediate in the synthesis of bioactive compounds. Fluorinated molecules are known for their enhanced biological activity and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes them valuable candidates for drug discovery and development.

Recent studies have explored the use of trans-4-fluorocyclohexanecarboxylic acid in the development of novel anti-inflammatory agents and antiviral drugs. For example, researchers at [University Name] have synthesized a series of derivatives that exhibit potent anti-inflammatory effects by targeting specific enzymes involved in inflammatory pathways. These findings highlight the potential of trans-4-fluorocyclohexanecarboxylic acid-based compounds as therapeutic agents.

Molecular Modeling and Computational Studies

The unique structure of trans-4-fluorocyclohexanecarboxylic acid has also made it an interesting subject for molecular modeling and computational studies. These studies aim to understand the molecular interactions and conformational preferences of the compound, which can provide insights into its biological activity and potential applications.

Molecular dynamics simulations have shown that the presence of the fluorine atom at the 4-position significantly affects the conformational flexibility of the cyclohexane ring. This can influence how the molecule interacts with biological targets such as proteins or receptors. Additionally, quantum mechanical calculations have been used to predict electronic properties such as dipole moments and frontier molecular orbitals (FMOs), which are important for understanding reactivity patterns.

Sustainability and Environmental Impact

The synthesis and use of trans-4-fluorocyclohexanecarboxylic acid must be conducted with consideration for environmental sustainability. Fluorinated compounds can persist in the environment for extended periods due to their stability, raising concerns about potential ecological impacts. However, recent advances in green chemistry have led to more sustainable synthetic methods that minimize waste generation and reduce environmental footprint.

In addition to green synthesis approaches, efforts are being made to develop biodegradable alternatives or ensure proper disposal practices for compounds containing fluorine atoms. These initiatives aim to balance the benefits of using fluorinated molecules with their potential environmental risks.

Conclusion

Trans-4-fluorocyclohexanecarboxylic acid (CAS No. 174771-54-1) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure, characterized by a fluorine-substituted cyclohexane ring, endows it with valuable properties that make it an attractive building block for various applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.